Cas no 2680701-58-8 (prop-2-en-1-yl N-(azetidin-3-yl)carbamoylcarbamate)

• Product Name: prop-2-en-1-yl N-(azetidin-3-yl)carbamoylcarbamate
• CAS No: 2680701-58-8
• MF: C₈H₁₃N₃O₃
• MW: 199.207121610641
• CID: 5648310
• PubChem ID: 165908955
• Update Time: 2025-06-10

prop-2-en-1-yl N-(azetidin-3-yl)carbamoylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680701-58-8
• EN300-28272247
• prop-2-en-1-yl N-[(azetidin-3-yl)carbamoyl]carbamate
• prop-2-en-1-yl N-(azetidin-3-yl)carbamoylcarbamate

• Inchi： 1S/C8H13N3O3/c1-2-3-14-8(13)11-7(12)10-6-4-9-5-6/h2,6,9H,1,3-5H2,(H2,10,11,12,13)
• InChI Key： HBVHPWWECPCAAF-UHFFFAOYSA-N
• SMILES： O=C(NC(=O)OCC=C)NC1CNC1

Computed Properties

• Exact Mass: 199.09569129g/mol
• Monoisotopic Mass: 199.09569129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 79.5Ų

Additional information on prop-2-en-1-yl N-(azetidin-3-yl)carbamoylcarbamate

Comprehensive Overview of Prop-2-en-1-yl N-(azetidin-3-yl)carbamoylcarbamate (CAS No. 2680701-58-8)

The compound prop-2-en-1-yl N-(azetidin-3-yl)carbamoylcarbamate (CAS No. 2680701-58-8) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields. This compound belongs to the class of carbamate derivatives, which are known for their versatility in medicinal chemistry, agrochemicals, and material science. The presence of both azetidine and prop-2-en-1-yl moieties in its structure makes it a promising candidate for further research and development.

One of the key reasons for the growing interest in prop-2-en-1-yl N-(azetidin-3-yl)carbamoylcarbamate is its potential role in drug discovery. The azetidine ring is a four-membered nitrogen-containing heterocycle that has been extensively studied for its conformational rigidity and bioactivity. This structural motif is often found in pharmaceuticals targeting neurological disorders, inflammation, and metabolic diseases. Researchers are particularly intrigued by the compound's ability to act as a carbamoylating agent, which could be leveraged for the design of novel enzyme inhibitors or prodrugs.

In addition to its pharmaceutical potential, CAS No. 2680701-58-8 has also been explored in the context of polymer chemistry. The prop-2-en-1-yl group, also known as an allyl group, is a reactive functionality that can participate in radical polymerization or click chemistry reactions. This property opens up possibilities for the synthesis of advanced polymeric materials with tailored properties, such as biocompatibility or stimuli-responsiveness. Recent studies have highlighted the compound's utility in creating cross-linked hydrogels and drug delivery systems, aligning with the current trend toward personalized medicine.

The synthesis of prop-2-en-1-yl N-(azetidin-3-yl)carbamoylcarbamate typically involves multi-step organic reactions, including the coupling of azetidin-3-amine with carbamoyl chloride derivatives. Advanced techniques like microwave-assisted synthesis and flow chemistry have been employed to improve yield and purity, addressing the challenges associated with scaling up production. Analytical methods such as NMR spectroscopy, mass spectrometry, and HPLC are crucial for characterizing this compound and ensuring its quality.

From an environmental and safety perspective, CAS No. 2680701-58-8 has been evaluated for its stability and biodegradability. While it is not classified as hazardous under current regulations, proper handling protocols are recommended to minimize exposure. The compound's eco-friendly profile is an attractive feature for industries aiming to adopt sustainable practices, a topic that resonates strongly with today's environmentally conscious consumers.

Looking ahead, the future of prop-2-en-1-yl N-(azetidin-3-yl)carbamoylcarbamate appears promising, with ongoing research focusing on its mechanistic insights and broader applications. As the scientific community continues to explore small-molecule therapeutics and smart materials, this compound is poised to play a pivotal role in innovation. Its compatibility with green chemistry principles further enhances its appeal, making it a subject of interest for both academia and industry.

In summary, prop-2-en-1-yl N-(azetidin-3-yl)carbamoylcarbamate (CAS No. 2680701-58-8) represents a fascinating intersection of chemistry, biology, and materials science. Its multifaceted applications, coupled with its structural uniqueness, make it a compelling area of study for researchers worldwide. Whether in the realm of drug development or advanced materials, this compound holds the potential to drive significant advancements in the years to come.